Cas no 2138156-28-0 (Sodium (oxan-3-yl)methanesulfinate)

• Product Name: Sodium (oxan-3-yl)methanesulfinate
• CAS No: 2138156-28-0
• MF: C₆H₁₁NaO₃S
• MW: 186.204511880875
• CID: 6512354
• PubChem ID: 165449975
• Update Time: 2025-06-10

Sodium (oxan-3-yl)methanesulfinate Chemical and Physical Properties

Names and Identifiers

• sodium (oxan-3-yl)methanesulfinate
• 2138156-28-0
• EN300-724030
• Sodium (oxan-3-yl)methanesulfinate

• Inchi： 1S/C6H12O3S.Na/c7-10(8)5-6-2-1-3-9-4-6;/h6H,1-5H2,(H,7,8);/q;+1/p-1
• InChI Key： PGQUAGOLOWIRSQ-UHFFFAOYSA-M
• SMILES： S(CC1COCCC1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 186.03265966g/mol
• Monoisotopic Mass: 186.03265966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų

Additional information on Sodium (oxan-3-yl)methanesulfinate

Introduction to Sodium (oxan-3-yl)methanesulfinate (CAS No. 2138156-28-0)

Sodium (oxan-3-yl)methanesulfinate, a compound with the chemical formula NaC₄H₅NO₄S, is a significant molecule in the field of chemical and pharmaceutical research. This compound, identified by its unique CAS number 2138156-28-0, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The structural uniqueness of Sodium (oxan-3-yl)methanesulfinate lies in its oxan ring and methanesulfinate functional group, which contribute to its reactivity and utility in various chemical transformations.

The oxan ring, a five-membered heterocyclic structure containing oxygen, provides a stable framework that can interact with other molecules in complex ways. This feature makes Sodium (oxan-3-yl)methanesulfinate a valuable intermediate in the synthesis of more complex organic compounds. The methanesulfinate group, on the other hand, is known for its ability to participate in nucleophilic substitution reactions, making it a useful component in the development of pharmaceuticals and agrochemicals.

In recent years, there has been a growing interest in exploring the applications of Sodium (oxan-3-yl)methanesulfinate in medicinal chemistry. Researchers have been investigating its potential as a precursor in the synthesis of novel therapeutic agents. The compound's ability to undergo various chemical modifications allows for the creation of derivatives with specific biological activities. For instance, studies have shown that derivatives of this compound can exhibit properties such as anti-inflammatory and antimicrobial effects.

One of the most compelling aspects of Sodium (oxan-3-yl)methanesulfinate is its role in catalytic processes. The methanesulfinate group can act as a ligand in transition metal catalysis, facilitating reactions such as cross-coupling and hydrogenation. These reactions are crucial in the synthesis of complex molecules used in pharmaceuticals and materials science. The oxan ring's stability under various reaction conditions further enhances its utility as a scaffold for these catalytic processes.

The compound's reactivity also makes it an interesting candidate for green chemistry applications. Researchers are exploring ways to use Sodium (oxan-3-yl)methanesulfinate in environmentally friendly synthetic routes that minimize waste and reduce energy consumption. By leveraging its unique chemical properties, scientists aim to develop more sustainable methods for producing valuable chemicals.

Recent advancements in computational chemistry have also shed new light on the potential of Sodium (oxan-3-yl)methanesulfinate. Molecular modeling studies have helped researchers understand how this compound interacts with other molecules at a molecular level. These insights are crucial for designing new drugs and materials with specific properties. For example, computational studies have revealed that modifications to the oxan ring can significantly alter the compound's binding affinity to biological targets.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of Sodium (oxan-3-yl)methanesulfinate derivatives. Preclinical studies have shown that certain derivatives exhibit promising biological activities, including anti-cancer and anti-viral effects. These findings have spurred further research into developing novel drug candidates based on this compound's structure.

Another area where Sodium (oxan-3-yl)methanesulfinate is making an impact is in the field of polymer science. Researchers are investigating its use as a monomer or additive to improve the properties of polymers used in various applications, from medical devices to consumer products. The compound's ability to enhance polymer stability and mechanical strength makes it a valuable asset in this field.

In conclusion, Sodium (oxan-3-yl)methanesulfinate (CAS No. 2138156-28-0) is a multifaceted compound with significant potential in multiple areas of chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and drug developers alike. As research continues to uncover new applications for this compound, its importance is likely to grow even further.